Cas no 80060-70-4 (1,1'-Bibicyclo[2.2.2]octane, 4,4'-dihexyl-)

• Product name: 1,1'-Bibicyclo[2.2.2]octane, 4,4'-dihexyl-
• CAS No: 80060-70-4
• MF: C₂₈H₅₀
• MW: 386.6966
• CID: 706346
• PubChem ID: 12729439

1,1'-Bibicyclo[2.2.2]octane, 4,4'-dihexyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bibicyclo[2.2.2]octane, 4,4'-dihexyl-
• 1-hexyl-4-(1-hexyl-4-bicyclo[2.2.2]octanyl)bicyclo[2.2.2]octane
• 80060-70-4
• 4,4'-Dihexyl-1,1'-bi(bicyclo[2.2.2]octane)
• DTXSID10508269

• Inchi： InChI=1S/C28H50/c1-3-5-7-9-11-25-13-19-27(20-14-25,21-15-25)28-22-16-26(17-23-28,18-24-28)12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： ZTFLAUFBHKHSJQ-UHFFFAOYSA-N
• SMILES： CCCCCCC12CCC(CC1)(CC2)C34CCC(CC3)(CC4)CCCCCC

Computed Properties

• Exact Mass: 386.391251595g/mol
• Monoisotopic Mass: 386.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 0Ų